Cas no 1868704-83-9 (4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one)

• Product Name: 4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one
• CAS No: 1868704-83-9
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5959515
• PubChem ID: 130598831
• Update Time: 2025-10-30

4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one
• 1868704-83-9
• EN300-1853015

• Inchi： 1S/C7H9N3O/c1-6(11)3-4-7-5-10(2)9-8-7/h3-5H,1-2H3/b4-3+
• InChI Key： QLACCABJGYXJLX-ONEGZZNKSA-N
• SMILES： O=C(C)/C=C/C1=CN(C)N=N1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one

Comprehensive Overview of 4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one (CAS No. 1868704-83-9): Properties, Applications, and Innovations

4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one (CAS No. 1868704-83-9) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule combines a 1,2,3-triazole ring with an α,β-unsaturated ketone moiety, making it a versatile intermediate for synthesizing bioactive molecules and functional materials. Its CAS number 1868704-83-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and industrial contexts.

The compound's 1-methyl-1H-1,2,3-triazole group is a hallmark of click chemistry, a field revolutionized by Nobel laureate Barry Sharpless. Researchers increasingly explore 4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one for its potential in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research.

From a synthetic perspective, the α,β-unsaturated ketone functionality enables Michael addition reactions, a key strategy for C-C bond formation. This reactivity aligns with the growing demand for sustainable chemistry, as it often proceeds under mild conditions with high atom economy. Industry leaders are investigating its use in polymer crosslinking and photoresponsive materials, capitalizing on the triazole ring's stability and the enone's conjugation.

Analytical characterization of CAS 1868704-83-9 typically involves NMR spectroscopy (notably ¹H and ¹³C) and mass spectrometry, with the methyl-triazole proton appearing as a distinctive singlet near 4.0 ppm. The compound's UV-Vis absorption around 280-320 nm makes it relevant for fluorescence tagging applications, a technique trending in bioimaging and diagnostics.

In material science, the planar 1,2,3-triazole core contributes to π-stacking interactions, valuable for designing organic semiconductors and metal-organic frameworks (MOFs). Startups focusing on energy storage solutions have patented derivatives of 4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one as electrolyte additives to enhance lithium-ion battery performance.

Environmental considerations are paramount in modern chemistry. Fortunately, 1868704-83-9 exhibits favorable biodegradability profiles in OECD 301 tests, addressing concerns about persistent organic pollutants. Its low bioaccumulation potential makes it preferable over traditional halogenated compounds in green chemistry applications.

The commercial availability of 4-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-2-one through major suppliers like Sigma-Aldrich and TCI has accelerated its adoption. Pricing trends indicate growing demand, particularly from contract research organizations (CROs) specializing in fragment-based drug design. Storage recommendations typically suggest inert atmospheres at -20°C to preserve the enone's reactivity.

Future directions for CAS 1868704-83-9 include exploration in PROTAC technology (proteolysis-targeting chimeras) and covalent inhibitor development. Its balanced lipophilicity (LogP ~1.8) and molecular weight (165.17 g/mol) align well with Lipinski's rule of five, a cornerstone in medicinal chemistry optimization.

For researchers querying "1,2,3-triazole derivatives in drug discovery" or "α,β-unsaturated ketone applications," this compound offers a compelling case study. Its dual functionality bridges heterocyclic chemistry and conjugated systems, making it a frequent subject in scientific literature and patent filings since 2020.